Cas no 302912-36-3 (Tetrasiloxane,3,5-dicyclohexyl-3,5-bis[(dimethylsilyl)oxy]-1,1,7,7-tetramethyl-)

• Product Name: Tetrasiloxane,3,5-dicyclohexyl-3,5-bis[(dimethylsilyl)oxy]-1,1,7,7-tetramethyl-
• CAS No: 302912-36-3
• MF: C₂₀H₄₆O₅Si₆
• MW: 535.089251995087
• CID: 299340
• PubChem ID: 24874086
• Update Time: 2025-04-19

Tetrasiloxane,3,5-dicyclohexyl-3,5-bis[(dimethylsilyl)oxy]-1,1,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,3,5-dicyclohexyl-3,5-bis[(dimethylsilyl)oxy]-1,1,7,7-tetramethyl-
• [cyclohexyl-[cyclohexyl-bis[(dimethyl-λ³-silanyl)oxy]silyl]oxy-(dimethyl-λ³-silanyl)oxysilyl]oxy-dimethylsilicon
• 1,3-Dicyclohexyl-1,1,3,3-tetrakis(dimethylsilyloxy)disiloxane
• I14-46748
• SureCN1221948
• AKOS015913231
• 3,3'-Oxybis(3-cyclohexyl-1,1,5,5-tetramethyltrisiloxane)
• SCHEMBL1221948
• 1 3-DICYCLOHEXYL-1 1 3 3-TETRAKIS-
• PUBCHEM_45052136
• 302912-36-3
• DTXSID40662323

• MDL： MFCD02093728
• Inchi： 1S/C20H46O5Si6/c1-26(2)21-30(22-27(3)4,19-15-11-9-12-16-19)25-31(23-28(5)6,24-29(7)8)20-17-13-10-14-18-20/h19-20H,9-18H2,1-8H3
• InChI Key： QALVNFIIACJLRR-UHFFFAOYSA-N
• SMILES： [Si](C1CCCCC1)(O[Si](C)C)(O[Si](C)C)O[Si](C1CCCCC1)(O[Si](C)C)O[Si](C)C |^1:8,12,24,28|

Computed Properties

• Exact Mass: 538.2274
• Monoisotopic Mass: 534.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.958 g/mL at 25 °C(lit.)
• Boiling Point: 429°C at 760 mmHg
• Flash Point: 230 °F
• Refractive Index: n20/D 1.44(lit.)
• PSA: 46.15
• LogP: 5.54940
• Solubility: Not determined

Tetrasiloxane,3,5-dicyclohexyl-3,5-bis[(dimethylsilyl)oxy]-1,1,7,7-tetramethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes